Cas no 98431-93-7 (Propan-2-yl 3-isocyanatopropanoate)

Propan-2-yl 3-isocyanatopropanoate structure

98431-93-7 structure

Product Name:Propan-2-yl 3-isocyanatopropanoate

CAS No:98431-93-7

Molecular Formula:C₇H₁₁NO₃

Molecular Weight:157.167142152786

CID:5759696

PubChem ID:28505696

Propan-2-yl 3-isocyanatopropanoate Properties

Names and Identifiers

- 98431-93-7
- EN300-1458577
- propan-2-yl 3-isocyanatopropanoate
- AKOS006304287
- InChIKey： KGDLAQVAAYBRDD-UHFFFAOYSA-N
- Inchi： 1S/C7H11NO3/c1-6(2)11-7(10)3-4-8-5-9/h6H,3-4H2,1-2H3
- SMILES： O(C(CCN=C=O)=O)C(C)C

Computed Properties

Exact Mass: 157.07389321g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 157.07389321g/mol
Heavy Atom Count: 11
Complexity: 171
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 55.7Å²

Propan-2-yl 3-isocyanatopropanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1458577-0.05g	propan-2-yl 3-isocyanatopropanoate	98431-93-7		0.05g	$612.0

Propan-2-yl 3-isocyanatopropanoate Related Literature

1. Contents

Dalton Trans., 2005, 3123-3130
2. Fabricating graphene oxide/poly(3-butylthiophene) hybrid materials with different morphologies and crystal structures

Zhaobin Chen,Yunpeng Qu RSC Adv., 2013,3, 4254-4260
3. Stereochemistry-dependent structure of hydrogen-bonded protonated dimers: the case of 1-amino-2-indanol†

Aude Bouchet,Johanna Klyne,Shun-ichi Ishiuchi,Otto Dopfer,Masaaki Fujii,Anne Zehnacker Phys. Chem. Chem. Phys., 2018,20, 12430-12443
4. Excellent effect of lithium-doped sulfated zirconia catalysts for oxidative coupling of methane to give ethene and ethane

Chem. Commun., 1997, 221-222
5. Monodisperse and size-tunable PbS colloidal quantum dots via heterogeneous precursors†

Samuel Chan,Maning Liu,Kay Latham,Mitsutaka Haruta,Hiroki Kurata,Toshiharu Teranishi J. Mater. Chem. C, 2017,5, 2182-2187
6. Influence of the hydrogen contained in amorphous silicon thin films on a pulsed radiofrequency argon glow discharge coupled to time of flight mass spectrometry. Comparison with the addition of hydrogen as discharge gas

Deborah Alberts,Beatriz Fernández,Armando Menéndez,Rosario Pereiro,Alfredo Sanz-Medel J. Anal. At. Spectrom., 2012,27, 71-79
7. Front cover

J. Mater. Chem. B, 2021,9, 9617-9617
8. Ultra-low loading Pt decorated coral-like Pd nanochain networks with enhanced activity and stability towards formic acid electrooxidation†

Fei Lan,Deli Wang,Shanfu Lu,Jin Zhang,Dawei Liang,Sikan Peng,Yanyan Liu J. Mater. Chem. A, 2013,1, 1548-1552
9. Cleavage of aryl–ether bonds in lignin model compounds using a Co–Zn-beta catalyst†

Xiaomeng Dou,Wenzhi Li,Chaofeng Zhu,Xiao Jiang,Hou-min Chang,Hasan Jameel RSC Adv., 2020,10, 43599-43606
10. Journals bulletin

Contemp. Org. Synth., 1995,2, X011-X014

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

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